Guluronate oligosaccharides DP3

Specification

• Molecular Formula: C18H32O16

Introduction

Synthesis and Production Methods

Enzymatic Hydrolysis

The primary method for producing guluronate oligosaccharides DP3 involves enzymatic hydrolysis of alginate using specific alginate lyases. These enzymes can selectively cleave the polysaccharide bonds to generate oligosaccharides with controlled degrees of polymerization. Recent advances in enzymatic production methods have enabled more efficient and precise preparation of these bioactive compounds.

For instance, research by Zhang et al. (2024) demonstrated the use of a bifunctional alginate lyase (Vnalg7) expressed in Pichia pastoris, which can degrade natural Undaria pinnatifida into unsaturated guluronic acid oligosaccharides including di- and trisaccharides without pretreatment. This enzyme exhibited remarkably high activity (3620.00 U/mL-culture), which was 15.81-fold higher than the original alginate lyase.

Acid Hydrolysis

Another production method involves acid hydrolysis of poly-G (polyguluronate) chains using HCl. Shimokawa et al. reported the successful generation of oligo-guluronic acids with degrees of polymerization ranging from 1 to 9 using this approach. This method provides an alternative route for obtaining guluronate oligosaccharides with varying chain lengths.

Enzymatic Degradation of Poly-G

Selective enzymatic degradation of poly-G using alginate-degrading enzymes can also be employed to produce guluronate oligosaccharides. This approach often yields oligosaccharides with 4-deoxy-L-erythro-hex-4-enopyranosyluronic acid residues at the non-reducing end. The resulting structures have been characterized as having degrees of polymerization ranging from 2 to 7.

Biological Activities and Applications

Prebiotic Effects

Guluronate oligosaccharides DP3 demonstrate significant prebiotic activity, contributing to gut health by promoting beneficial microbiota and improving intestinal barrier function. These oligosaccharides interact with various biological systems, particularly in the gastrointestinal tract, where they can modulate the composition and activity of gut microbiota.

Immunomodulatory Properties

One of the most notable biological activities of guluronate oligosaccharides DP3 is their ability to enhance phagocytosis in macrophages, indicating potential immune-modulating effects. This property makes them valuable candidates for applications in immunology and inflammation research.

A study by Chen et al. (2018) demonstrated that these oligosaccharides can modulate the expression of inflammatory mediators in macrophages. Similar to other oligosaccharides, they may affect pathways involving prostaglandin E2 (PGE2)/cyclooxygenase-2 (COX-2) and nitric oxide (NO)/inducible nitric oxide synthase (iNOS).

Agricultural Applications

Guluronate oligosaccharides have shown potential in agriculture as plant growth promoters. Research indicates that these compounds can stimulate plant growth mechanisms, potentially offering sustainable solutions for improving crop yields.

Research Findings on Structure-Activity Relationships

Effect of Molecular Weight on Biological Activity

Research has revealed important correlations between the molecular weight of alginate oligosaccharides and their biological activities. In a study by Zhang et al. (2018), different alginate oligosaccharide fractions with various degrees of polymerization were tested for their ability to induce glyceollins in soybean seeds.

The researchers found that as the molecular weight increased, the tri-, tetra-, and pentasaccharides separated from the alginate oligosaccharides mixture had increasing glyceollin-inducing activities in soybeans. This molecular weight-activity relationship has been observed in other oligosaccharides as well, such as the antimicrobial activity of chitosan and the growth promotion activity of pectate oligosaccharide mixtures in lettuce seedling roots.

Impact of G/M Ratio on Biological Activity

The ratio of guluronic acid to mannuronic acid (G/M ratio) significantly influences the biological activities of alginate oligosaccharides. Higher G/M ratios have been associated with enhanced biological activities in several studies.

In the research by Zhang et al. (2018), alginate oligosaccharide fractions with different structures were tested for glyceollin-inducing activity in soybean seeds. The disaccharide with a 4,5-unsaturated hexuronic acid residue at the non-reducing terminus and a guluronic acid residue (△G) exhibited the highest glyceollin-inducing activity (1.2339 mg/g dry weight), followed by a tetrasaccharide (△MGGG) with a high G/M ratio (1.0611 mg/g dry weight).

These findings suggest that a higher G/M ratio might correlate with enhanced biological activities, highlighting the importance of the guluronic acid content in determining the functional properties of these oligosaccharides.

Structural Characterization Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy has been extensively used to characterize the structure of guluronate oligosaccharides. This technique provides detailed information about the arrangement of monomers and the linkage patterns within these oligosaccharides.

High-resolution NMR spectroscopy, including 1D 1H and 13C NMR experiments and 2D NMR experiments (1H-1H COSY, 1H-13C HSQC, and 1H-13C HMBC), has been employed to determine the complete structures of alginate oligosaccharide fractions. The chemical shift values obtained from these analyses provide crucial insights into the structural features of these compounds.

Mass Spectrometry (MS)

Mass spectrometry, particularly electrospray ionization mass spectrometry (ESI-MS), has been used to confirm the molecular weight and composition of guluronate oligosaccharides. This technique allows for the identification and characterization of oligosaccharides with different degrees of polymerization.

Comparative Analysis with Other Oligosaccharides

Comparison with Mannuronate Oligosaccharides

While guluronate oligosaccharides DP3 show significant biological activities, their properties differ from mannuronate oligosaccharides derived from the same alginate source. The structural differences between these two types of oligosaccharides result in distinct biological functions and applications.

Research on alginate lyases has shown different degradation patterns for guluronate-rich and mannuronate-rich oligosaccharides. For example, the enzyme Vnalg7 demonstrated less effect on mannuronate-enriched oligosaccharides compared to guluronate-enriched ones. This differential activity highlights the importance of the specific sugar composition in determining the biological properties of these compounds.

Comparison with Other Prebiotic Oligosaccharides

A study comparing different types of oligosaccharides for their anti-inflammatory effects on RAW 264.7 macrophage cells showed that oligosaccharides can modulate inflammatory responses through various pathways, including PGE2/COX-2 and NO/iNOS pathways. These findings suggest potential similarities in the mechanisms of action between different types of bioactive oligosaccharides.

Future Research Directions

Therapeutic Applications

The immunomodulatory and prebiotic properties of guluronate oligosaccharides DP3 suggest potential applications in therapeutic interventions. Future research could explore their use in managing inflammatory conditions, enhancing immune responses, and improving gut health.

Structure-Activity Optimization

Further investigation into the structure-activity relationships of guluronate oligosaccharides could lead to the development of optimized variants with enhanced biological activities. By manipulating factors such as the degree of polymerization and the G/M ratio, researchers may be able to design tailored oligosaccharides for specific applications.

Sustainable Production Methods

Development of more efficient and sustainable methods for producing guluronate oligosaccharides from alginate sources represents another important direction for future research. Advances in enzymatic technologies, such as the development of highly active and specific alginate lyases, could significantly improve the production processes.